Cas no 67442-92-6 (4-(4-Methylphenyl)-1-sulfanyl-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one)

• Product Name: 4-(4-Methylphenyl)-1-sulfanyl-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one
• CAS No: 67442-92-6
• MF: C₁₆H₁₂N₄OS
• MW: 308.357681274414
• CID: 3105956
• PubChem ID: 2393262
• Update Time: 2025-04-21

4-(4-Methylphenyl)-1-sulfanyl-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 1-Mercapto-4-p-tolyl-4H-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• 67442-92-6
• 4-(4-methylphenyl)-1-sulfanyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• G35669
• AB00743882-01
• AKOS034465693
• Z56919241
• EN300-06133
• 4-(4-methylphenyl)-1-sulfanylidene-2H-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• 4-(4-Methylphenyl)-1-sulfanyl-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one

• Inchi： 1S/C16H12N4OS/c1-10-6-8-11(9-7-10)19-14(21)12-4-2-3-5-13(12)20-15(19)17-18-16(20)22/h2-9H,1H3,(H,18,22)
• InChI Key： AZHQVMAGKAZQIP-UHFFFAOYSA-N
• SMILES： S=C1NN=C2N(C3C=CC(C)=CC=3)C(C3C=CC=CC=3N21)=O

Computed Properties

• Exact Mass: 308.07318219Da
• Monoisotopic Mass: 308.07318219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80Ų